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Compound of Interest

Compound Name: Antimony sulfate

. Get Quote

Cat. No.: B147869

This document provides an in-depth technical guide to the material safety data for Antimony
(1) Sulfate (Sb2(S0a4)3). It is intended for researchers, scientists, and professionals in drug
development who may handle this compound. This guide synthesizes key safety information,
physical and chemical properties, and toxicological data into a comprehensive resource,
emphasizing safe handling and emergency preparedness.

Chemical Identification and Physical Properties

Antimony (IIl) sulfate is an inorganic compound that serves as a source of antimony in various
industrial and research applications, including as a precursor for other antimony compounds, in
the production of explosives, and as a doping agent for semiconductors.[1][2] It is a
hygroscopic, white crystalline solid that hydrolyzes in water.[1][3]

Table 1: Chemical Identifiers for Antimony (lI) Sulfate

Identifier Value

CAS Number 7446-32-4[4]
EC Number 231-207-6[4]
UN Number 3077
Chemical Formula Sb2(S04)3[4]

Molecular Weight

531.71 g/mol [4]
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| Synonyms | Antimonous sulfate, Diantimony trisulfate, Antimony trisulfate[4] |

Table 2: Physical and Chemical Properties of Antimony (1) Sulfate

Property Value
White to off-white crystalline powder or
Appearance
lumps|[2]
Odor Characteristic
Density 3.62 - 3.94 g/cm3[1][2]
_ _ Decomposes, exact point not well-defined.
Melting Point ) o
Deliquescent in air.[5]
Boiling Point Not applicable; decomposes.
- Soluble in acids.[1] Reacts with water
Solubility

(hydrolyzes) to form insoluble basic salts.[5]

| Stability | Chemically stable under standard ambient conditions (room temperature). |

Hazard Identification and Classification

Antimony (IIl) sulfate is classified as hazardous under the Globally Harmonized System (GHS).
The primary routes of exposure are inhalation and ingestion. It is harmful if swallowed or
inhaled and is toxic to aquatic life with long-lasting effects.[6]

Table 3: GHS Hazard Classification for Antimony (lI) Sulfate

Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed[4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

| Hazardous to the Aquatic Environment, Long-Term Hazard | Category 2 | H411: Toxic to
aquatic life with long lasting effects[4] |
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The diagram below illustrates the relationship between the identified hazards and the
necessary personal protective equipment (PPE).

Required Personal Protective Equipment (PPE)

Identified Hazards

___Prevents accidental NIOSH-approved Respirator
ingestion via chbntamination (when dust is generated)

H411: Toxic to Aquatic Life
Prevents Lab Coat/

inhalation Protective Clothing

H302: Harmful if Swallowed

H332: Harmful if Inhaled

Potential Skin/Eye Irritant Safety Goggles/
(General Precaution) Face Shield

Chemical Resistant Gloves
(e.g., Nitrile)

Click to download full resolution via product page
Hazard Identification and Corresponding PPE

Toxicological Information

The primary toxic effects of antimony compounds are associated with their ability to interact
with sulfhydryl groups in enzymes, leading to cellular dysfunction and oxidative stress.[7]
Chronic exposure to antimony compounds may affect the heart, lungs, and liver.[8]

Table 4: Acute Toxicity Data for Antimony Compounds (Contextual)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b147869?utm_src=pdf-body-img
https://www.researchgate.net/publication/370183417_Sb4O3TeO32HSO4OH_An_Antimony_Tellurite_Sulfate_Exhibiting_Large_Optical_Anisotropy_Activated_by_Lone_Pair_Stereoactivity
https://p2infohouse.org/ref/24/23883.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Substance Test Type Species Value

No data available.
Classified as

Antimony (lll) Sulfate  Oral LDso Rat Category 4 (300-
2000 mgl/kg range).
[6]

No data available.
Antimony (Ill) Sulfate Inhalation LCso Rat Classified as Category
4.[6]

Antimony Trioxide Oral LDso Rat > 7,500 mg/kg[9]

| Potassium Antimony Tartrate | Oral LDso | Rat/Mouse | 115 - 600 mg/kg[10] |

Note: Specific LDso/LCso values for Antimony (lll) Sulfate are not readily available in the
reviewed literature. The data for other antimony compounds are provided for context and
highlight the variability in toxicity based on the specific salt. The GHS classification remains the
primary reference for assessing the acute toxicity of antimony sulfate.

The diagram below illustrates a conceptual model for the mechanism of antimony's toxicity.
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Cellular Enzymes
(with Sulfhydryl Groups, -SH)

@ to smmwm@

Increased Reactive
Oxygen Species (ROS)

Enzyme Inhibition Oxidative Stress

Cellular Damage

Antimony (Ill) lon (Sh3*)

(e.g., to proteins, lipids, DNA)
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J Inhalation

Ingestion

| Skin Contact Eye Contact

/

Move to fresh air immediately. |

If not breathing, give
artificial respiration.
If breathing is difficult, give oxygen.

y \ I

Take off i

contaminated clothing.

mmediately all Rinse cautiously with water | Rinse mouth with water.

for several minutes.

Y

\ 4

Rinse skin with plenty of
water/shower.

Remove contact lenses,
if present and easy to do.
Continue rinsing.

Do NOT induce vomiting.

Seek immediate medical
attention/advice.
Show SDS to the doctor.
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Spill Detected

Wear appropriate PPE:
- Respirator
- Gloves
- Goggles
- Protective Clothing

Contain the spill.
Cover drains.
Prevent entry into waterways.

Clean up spill using mechanical means
(HEPA vacuum or careful sweeping).
AVOID DUST GENERATION.

Place spilled material into a
closed, labeled container
for disposal.

Decontaminate the spill area.

Dispose of waste according to
local/national regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Antimony(lll) sulfate - Wikipedia [en.wikipedia.org]

2. Antimony(lll) Sulfate CAS No. 7446-32-4 for Sale | Stanford Advanced Materials | UK
Supplier [samaterials.co.uk]

o 3. downloads.regulations.gov [downloads.regulations.gov]

e 4. Antimony sulfate | 012S3Sb2 | CID 24010 - PubChem [pubchem.ncbi.nim.nih.gov]
o 5. bibliotekanauki.pl [bibliotekanauki.pl]

e 6. farnell.com [farnell.com]

o 7.researchgate.net [researchgate.net]

e 8. p2infohouse.org [p2infohouse.org]

e 9. elementschina.com [elementschina.com]

e 10. unige.ch [unige.ch]

» To cite this document: BenchChem. [Antimony (lll) Sulfate: A Technical Safety and Handling
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147869#antimony-sulfate-material-safety-data-sheet-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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